Cas no 1254514-19-6 (4,6-Dibromo-1-iodoisoquinoline)

• Product Name: 4,6-Dibromo-1-iodoisoquinoline
• CAS No: 1254514-19-6
• MF: C₉H₄Br₂IN
• MW: 412.847232818604
• CID: 3160430
• PubChem ID: 129962399
• Update Time: 2025-04-21

4,6-Dibromo-1-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4,6-Dibromo-1-iodoisoquinoline
• 1254514-19-6

• Inchi： 1S/C9H4Br2IN/c10-5-1-2-6-7(3-5)8(11)4-13-9(6)12/h1-4H
• InChI Key： DTRHXACGXUQSEP-UHFFFAOYSA-N
• SMILES： IC1C2C=CC(=CC=2C(=CN=1)Br)Br

Computed Properties

• Exact Mass: 412.77347Da
• Monoisotopic Mass: 410.77552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 12.9Ų